Cas no 86571-57-5 (Cyclohexanemethanol, 3-methoxy-)

• Product Name: Cyclohexanemethanol, 3-methoxy-
• CAS No: 86571-57-5
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 1852726
• PubChem ID: 12739729
• Update Time: 2025-06-08

Cyclohexanemethanol, 3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanol, 3-methoxy-
• (3-methoxycyclohexyl)methanol
• 86571-57-5
• F80751
• SCHEMBL1564224
• DB-120517
• CS-0459269
• 3-Methoxy-cyclohexanemethanol
• PVCCNBXYARRUAT-UHFFFAOYSA-N

• Inchi： 1S/C8H16O2/c1-10-8-4-2-3-7(5-8)6-9/h7-9H,2-6H2,1H3
• InChI Key： PVCCNBXYARRUAT-UHFFFAOYSA-N
• SMILES： O(C)C1CCCC(CO)C1

Computed Properties

• Exact Mass: 144.115029749Da
• Monoisotopic Mass: 144.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 93.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.5Ų

Additional information on Cyclohexanemethanol, 3-methoxy-

Cyclohexanemethanol, 3-methoxy- (CAS No. 86571-57-5): An Overview of Its Properties, Applications, and Recent Research

Cyclohexanemethanol, 3-methoxy- (CAS No. 86571-57-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which consists of a cyclohexane ring with a methoxy-substituted methanol group. The combination of these functional groups imparts distinct chemical and physical properties that make it valuable for various applications.

The molecular formula of Cyclohexanemethanol, 3-methoxy- is C₈H₁₆O₂, and its molecular weight is approximately 144.21 g/mol. The compound is a colorless liquid with a mild, characteristic odor. It is soluble in water and many organic solvents, which enhances its utility in various chemical processes and formulations.

In terms of its chemical properties, Cyclohexanemethanol, 3-methoxy- exhibits moderate reactivity. It can undergo a variety of reactions, including esterification, etherification, and oxidation. These reactions are often utilized in the synthesis of more complex molecules and intermediates for pharmaceuticals and other industrial products. The presence of the methoxy group also influences the compound's polarity and solubility characteristics, making it suitable for use in solvents and as a building block in organic synthesis.

The physical properties of Cyclohexanemethanol, 3-methoxy- are equally important for its applications. It has a boiling point of around 190°C at atmospheric pressure and a melting point of -20°C. These properties make it stable under a wide range of conditions, which is crucial for its use in industrial processes and laboratory settings.

In the pharmaceutical industry, Cyclohexanemethanol, 3-methoxy- has found applications as an intermediate in the synthesis of drugs and other bioactive compounds. Its unique structure allows it to serve as a precursor for molecules with specific biological activities. Recent research has explored its potential as a scaffold for the development of new therapeutic agents. For instance, studies have shown that derivatives of Cyclohexanemethanol, 3-methoxy- can exhibit anti-inflammatory and analgesic properties, making them promising candidates for the treatment of various diseases.

In materials science, Cyclohexanemethanol, 3-methoxy- is used as a component in the formulation of polymers and coatings. Its ability to form stable bonds with other monomers makes it useful in the creation of durable and functional materials. Additionally, its low toxicity and environmental compatibility make it an attractive choice for green chemistry applications.

The environmental impact of Cyclohexanemethanol, 3-methoxy- has also been studied extensively. Research indicates that it has low toxicity to aquatic organisms and does not persist in the environment for extended periods. This makes it a safer alternative to some traditional chemicals used in industrial processes.

Recent advancements in analytical techniques have enabled more detailed characterization of Cyclohexanemethanol, 3-methoxy-. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been particularly useful in elucidating its structure and confirming its purity. These techniques are essential for ensuring that the compound meets the high standards required for pharmaceutical and other sensitive applications.

In conclusion, Cyclohexanemethanol, 3-methoxy- (CAS No. 86571-57-5) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique chemical structure and favorable physical properties make it an invaluable component in various industrial processes and research endeavors. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.